Cas no 5350-86-7 (Benzenepropanoic acid, b-methyl-a-phenyl-, (aR,bR)-rel-)

• Product Name: Benzenepropanoic acid, b-methyl-a-phenyl-, (aR,bR)-rel-
• CAS No: 5350-86-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 382993
• PubChem ID: 5354055
• Update Time: 2025-04-19

Benzenepropanoic acid, b-methyl-a-phenyl-, (aR,bR)-rel- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-methyl-a-phenyl-, (aR,bR)-rel-
• (2R,3R)-2,3-diphenylbutanoic acid
• (+-)-erythro-2,3-Diphenyl-buttersaeure
• (+-)-erythro-2,3-diphenyl-butyric acid
• AC1NS4U2
• anti-2,3-Diphenylbutanoic acid
• NSC73
• THREO-2,3-DIPHENYLBUTYRIC ACID
• NSC-73
• 5350-86-7
• SCHEMBL15554269
• DTXSID30417743

• Inchi： 1S/C16H16O2/c1-12(13-8-4-2-5-9-13)15(16(17)18)14-10-6-3-7-11-14/h2-12,15H,1H3,(H,17,18)/t12-,15+/m0/s1
• InChI Key： MCGRLJUUNBDQTF-SWLSCSKDSA-N
• SMILES： OC([C@@H](C1C=CC=CC=1)[C@@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.65850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes